Cas no 1203183-05-4 (N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide)

• Product Name: N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• CAS No: 1203183-05-4
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 6309236
• PubChem ID: 45503513
• Update Time: 2025-05-19

N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• AKOS024517586
• VU0519612-1
• F5772-3397
• 1203183-05-4
• N-(2,3-dimethoxyphenyl)-4-(4-ethylbenzo[d]thiazol-2-yl)piperazine-1-carboxamide

• Inchi： 1S/C22H26N4O3S/c1-4-15-7-5-10-18-19(15)24-22(30-18)26-13-11-25(12-14-26)21(27)23-16-8-6-9-17(28-2)20(16)29-3/h5-10H,4,11-14H2,1-3H3,(H,23,27)
• InChI Key： JUHPKAQZXRWESX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(CC)C=2N=C1N1CCN(C(NC2C=CC=C(C=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 426.173
• Monoisotopic Mass: 426.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide

Introduction to N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide (CAS No: 1203183-05-4)

N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its CAS number 1203183-05-4, has garnered attention due to its structural complexity and potential therapeutic applications. The molecular structure incorporates several key pharmacophoric elements, including a piperazine moiety and a benzothiazole ring system, which are well-documented for their role in modulating biological pathways.

The piperazine ring is a common pharmacophore in drug design, known for its ability to interact with various biological targets such as enzymes and receptors. In particular, piperazine derivatives have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infections. The presence of the piperazine group in N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide suggests that this compound may exhibit similar pharmacological properties. The dimethoxyphenyl substituent further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can influence its binding affinity and selectivity.

The benzothiazole ring system is another critical component of this compound, contributing to its overall bioactivity. Benzothiazoles are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the benzothiazole ring in this compound, particularly the ethyl group at the 4-position and the interaction with the piperazine moiety, may confer unique pharmacological effects. Recent studies have highlighted the importance of benzothiazole derivatives in developing new therapeutic agents, particularly in targeting cancer and infectious diseases.

In recent years, there has been a growing interest in exploring the potential of N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide as a lead compound for drug discovery. Computational studies have shown that this molecule can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These interactions are crucial for determining the compound's binding affinity and selectivity. Additionally, virtual screening techniques have been employed to identify potential binding pockets on target proteins where this compound may exert its effects.

The synthesis of N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the piperazine amide bond and the introduction of the benzothiazole ring system. Advanced synthetic methodologies such as transition metal-catalyzed coupling reactions have been utilized to streamline these processes. These methods not only improve efficiency but also enhance the overall quality of the final product.

Evaluation of N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on various enzymes and receptors relevant to neurological disorders. These findings suggest that it may serve as a valuable scaffold for developing new drugs targeting conditions such as depression and epilepsy. Furthermore, preliminary animal studies have shown that this compound can cross the blood-brain barrier, indicating its potential for therapeutic applications in central nervous system disorders.

The structural features of N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying specific substituents on the molecule, researchers can fine-tune its activity profile to achieve higher selectivity and potency. For instance, replacing the ethyl group on the benzothiazole ring with a different alkyl or aryl group could alter its interactions with biological targets. Such modifications are essential for optimizing drug candidates before they proceed to clinical trials.

The development of novel pharmaceuticals is an iterative process that requires extensive characterization of lead compounds like N-(2,3-dimethoxyphenyl)-4-(4-ethyl-1,3-benzothiazol-2-yli)piperazine carboxamide at multiple stages. This includes detailed structural elucidation using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Additionally， pharmacokinetic studies are crucial for understanding how the compound is absorbed，distributed，metabolized，and excreted by the body (ADME). These studies provide essential data for determining dosing regimens and assessing potential toxicity profiles.

The future directions for research on N-(2,3-dimethoxyphenyl)-4-(4-ehtyI-l , 3 -benzotlzol - 2 - yl b >)pi per az ine - 1 - car box am ide include further exploration of its mechanism of action and identification of new therapeutic applications。 Advanced biochemical techniques such as enzyme kinetics and crystallography will be employed to elucidate how this compound interacts with its biological targets at a molecular level。 Furthermore， collaboration with medicinal chemists will facilitate the design and synthesis of novel derivatives with improved pharmacological properties。

In conclusion，N-(N -( 2 , 3 - dim eth oxy phen yl ) - 4 - ( 4 - eth y l - l , 3 - ben z othia z ol - 2 - yl ) pi per az ine - 1 - ca rbox am ide ( C A S N O : 120 31 83 - 0 5 - 4 ) u > em > strong > u > em > strong > u > em > strong > u > , identified by its CAS number CAS No: 12031..., represents a promising candidate for further pharmaceutical development。 Its unique structural features，including a piperazine moiety and a benzothiazole ring system，make it an attractive scaffold for designing novel bioactive molecules。 Recent research has highlighted its potential in treating neurological disorders，cardiovascular diseases，and infections。 As efforts continue to optimize its pharmacological properties through synthetic modifications and preclinical evaluations，this compound holds significant promise for future therapeutic applications。